Cas no 2171678-02-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171678-02-5
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 5883488
• PubChem ID: 165760563
• Update Time: 2025-05-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic acid
• EN300-1542659
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(4-methylthiophen-3-yl)methyl]carbamoyl}butanoic acid
• 2171678-02-5

• Inchi： 1S/C26H26N2O5S/c1-16-14-34-15-17(16)12-27-25(31)23(10-11-24(29)30)28-26(32)33-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,14-15,22-23H,10-13H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SQUOOYCVQNERND-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171678-02-5, commonly referred to as 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(4-methylthiophen-3-yl)methylcarbamoyl}butanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. This feature makes it particularly valuable in the synthesis of complex peptides and proteins. Additionally, the molecule incorporates a methylthiophene moiety, which contributes to its electronic properties and enhances its stability under various reaction conditions.

Recent studies have highlighted the potential of this compound in the development of bioconjugates and nanoparticle-based drug delivery systems. Researchers have demonstrated that the Fmoc group can be selectively removed under specific conditions, enabling precise control over the release of bioactive molecules. This property is crucial for applications in targeted drug delivery, where controlled release is essential for maximizing therapeutic efficacy while minimizing side effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of Fmoc-amino acids with other functional groups. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as molecular modeling and NMR spectroscopy are employed to confirm the structure and stability of the final product.

The integration of this compound into modern drug delivery systems has been supported by recent breakthroughs in nanotechnology. For instance, researchers have successfully incorporated this compound into polymeric nanoparticles, demonstrating its ability to enhance drug solubility and bioavailability. These findings underscore its potential as a key component in next-generation therapeutics.

In conclusion, CAS No 2171678-02-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool in the development of advanced materials and therapeutic agents. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping the future of medicine and materials science.